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Compound of Interest

Compound Name: Cimetidine sulfoxide

Cat. No.: B8196061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies related to cimetidine sulfoxide, the primary metabolite of the

histamine H2-receptor antagonist, cimetidine.

Introduction: Cimetidine and its Primary Metabolite
Cimetidine, marketed under the brand name Tagamet among others, was a revolutionary drug

in the treatment of peptic ulcers and gastroesophageal reflux disease (GERD).[1][2][3] It

functions by competitively inhibiting the action of histamine at the H2 receptors on the

basolateral membrane of gastric parietal cells, thereby reducing gastric acid secretion.[1][2]

Cimetidine is metabolized in the liver to several compounds, with cimetidine sulfoxide being

the major metabolite, accounting for approximately 10-15% of the total elimination of the parent

drug. Understanding the chemical nature of this metabolite is crucial for comprehensive

pharmacokinetic and pharmacodynamic studies of cimetidine.

Chemical Structure of Cimetidine Sulfoxide
The chemical structure of cimetidine sulfoxide is derived from the oxidation of the sulfur atom

in the thioether side chain of cimetidine. This transformation introduces a sulfoxide functional

group.
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The IUPAC name for cimetidine sulfoxide is 1-cyano-2-methyl-3-[2-[(5-methyl-1H-imidazol-4-

yl)methylsulfinyl]ethyl]guanidine.

The key structural features include:

An imidazole ring, substituted with a methyl group.

A sulfinylethyl side chain attached to the imidazole ring.

A cyanoguanidine moiety at the terminus of the side chain.

The introduction of the oxygen atom at the sulfur creates a chiral center, meaning cimetidine
sulfoxide can exist as two enantiomers, (+)-cimetidine S-oxide and (-)-cimetidine S-oxide.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for cimetidine sulfoxide is

presented below.

Property Value Source

Molecular Formula C10H16N6OS

Molecular Weight 268.34 g/mol

CAS Number 54237-72-8

Appearance White to off-white solid

SMILES
CC1=C(N=CN1)CS(=O)CCNC

(=NC)NC#N

Computed XLogP3 -1.1

Solubility

Soluble in water to 100 mM.

Soluble in DMSO at 83.33

mg/mL with heating.

UV Detection Wavelength 229 nm (for HPLC analysis)
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While specific NMR and IR data for cimetidine sulfoxide are not readily available in the

provided search results, spectroscopic data for the parent compound, cimetidine, have been

reported. For instance, 1H NMR and 13C NMR spectra of cimetidine have been characterized.

Analysis of cimetidine sulfoxide would show characteristic shifts in the NMR spectra,

particularly for the protons and carbons adjacent to the sulfoxide group, compared to the parent

cimetidine.

Metabolism of Cimetidine
Cimetidine is primarily metabolized in the liver by the cytochrome P450 enzyme system. The

major metabolic pathway involves the oxidation of the thioether side chain to form cimetidine
sulfoxide.
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Caption: Metabolic conversion of cimetidine to cimetidine sulfoxide.

Experimental Protocols
While a specific protocol for the synthesis of cimetidine sulfoxide was not detailed in the

search results, several analytical methods for its quantification have been described.

High-Performance Liquid Chromatography (HPLC) for
Serum Analysis
A method for the simultaneous determination of cimetidine and cimetidine sulfoxide in serum

has been developed.

Methodology:

Sample Preparation: Solid-phase extraction of 0.5 mL of serum using a Bond Elut C18

analytical column.
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Internal Standard: Ornidazole.

Chromatography: High-performance liquid chromatography.

Detection: UV detection at 229 nm.

Linearity: The method demonstrated linearity up to 10 mg/L for cimetidine and 7.5 mg/L for

cimetidine sulfoxide.

Recovery: Absolute recoveries were reported to be between 93% and 104% for cimetidine
sulfoxide.

The following diagram illustrates the general workflow for this analytical procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://go.drugbank.com/drugs/DB00501
https://smpdb.ca/view/SMP0000617
https://en.wikipedia.org/wiki/Cimetidine
https://www.benchchem.com/product/b8196061#what-is-the-chemical-structure-of-cimetidine-sulfoxide
https://www.benchchem.com/product/b8196061#what-is-the-chemical-structure-of-cimetidine-sulfoxide
https://www.benchchem.com/product/b8196061#what-is-the-chemical-structure-of-cimetidine-sulfoxide
https://www.benchchem.com/product/b8196061#what-is-the-chemical-structure-of-cimetidine-sulfoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8196061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

